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Compound of Interest

Compound Name: Chromium(II) oxalate

Cat. No.: B1605513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of anhydrous

chromium(II) oxalate, a compound of interest in various chemical research and development

applications. The synthesis is a two-step process involving the initial preparation of

chromium(II) oxalate dihydrate followed by its thermal dehydration. This document details the

experimental protocols, presents relevant quantitative data, and outlines the necessary safety

precautions for handling the air-sensitive chromium(II) compounds involved.

Overview of the Synthesis Pathway
The preparation of anhydrous chromium(II) oxalate (CrC₂O₄) is achieved through the

controlled thermal dehydration of its hydrated precursor, chromium(II) oxalate dihydrate

(CrC₂O₄·2H₂O). The dihydrate is synthesized via a precipitation reaction in an aqueous

medium by reacting a chromium(II) salt with an oxalate source under an inert atmosphere to

prevent the oxidation of the chromium(II) ion.
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Step 1: Synthesis of Dihydrate

Step 2: Dehydration
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Figure 1: Overall synthesis pathway for anhydrous chromium(II) oxalate.

Experimental Protocols
Synthesis of Chromium(II) Oxalate Dihydrate
(CrC₂O₄·2H₂O)
The synthesis of chromium(II) oxalate dihydrate requires strict anaerobic conditions to prevent

the oxidation of the highly reactive chromium(II) ion.

Materials and Reagents:

Chromium(II) sulfate pentahydrate (CrSO₄·5H₂O)

Sodium oxalate (Na₂C₂O₄)

Oxalic acid (H₂C₂O₄)

Deionized water, degassed

Inert gas (e.g., Argon or Nitrogen)

Procedure:

Preparation of Degassed Solutions: Prepare a degassed aqueous solution of sodium oxalate

and oxalic acid. The exact concentrations should be calculated to provide a stoichiometric
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amount of oxalate ions to react with the chromium(II) sulfate. All water used in this procedure

must be thoroughly degassed by boiling and cooling under a stream of inert gas or by

sparging with an inert gas for an extended period.

Reaction Setup: The reaction should be carried out in a flask equipped with a magnetic

stirrer and an inlet and outlet for an inert gas. A continuous positive pressure of argon or

nitrogen must be maintained throughout the synthesis.

Reaction: In the reaction flask, dissolve chromium(II) sulfate pentahydrate in degassed

deionized water. While stirring vigorously, slowly add the degassed oxalate solution to the

chromium(II) sulfate solution.

Precipitation and Isolation: Upon addition of the oxalate solution, a light green precipitate of

chromium(II) oxalate dihydrate will form. Continue stirring for a designated period to ensure

complete precipitation.

Filtration and Washing: Filter the precipitate under an inert atmosphere using standard

Schlenk line techniques or in a glovebox. Wash the collected solid with degassed deionized

water to remove any soluble impurities, followed by a wash with a degassed organic solvent

like ethanol or ether to facilitate drying.

Drying: Dry the product under vacuum or in a desiccator under an inert atmosphere.

Preparation of Anhydrous Chromium(II) Oxalate
(CrC₂O₄)
The conversion of the dihydrate to the anhydrous form is achieved through thermal

dehydration.

Apparatus:

Tube furnace with temperature control

Inert gas supply (e.g., Argon or Nitrogen)

Schlenk tube or similar vessel for heating the sample
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Procedure:

Sample Preparation: Place a known amount of the synthesized chromium(II) oxalate
dihydrate into a Schlenk tube.

Inert Atmosphere: Evacuate the Schlenk tube and backfill with an inert gas. Repeat this cycle

several times to ensure a completely inert atmosphere. Maintain a slow, continuous flow of

the inert gas through the tube during the heating process.

Heating: Place the Schlenk tube in a tube furnace and heat the sample to a temperature

above 140 °C.[1] The temperature should be maintained until the dehydration is complete,

which can be monitored by observing the cessation of water condensation in the cooler parts

of the apparatus.

Cooling and Storage: After dehydration, allow the sample to cool to room temperature under

the inert gas flow. Once cooled, the anhydrous chromium(II) oxalate should be stored in a

tightly sealed container under an inert atmosphere to prevent rehydration and oxidation.

Data Presentation
The following tables summarize the key quantitative data associated with the synthesis and

characterization of chromium(II) oxalate and its dihydrate.

Table 1: Physical and Chemical Properties

Property
Chromium(II) Oxalate
Dihydrate (CrC₂O₄·2H₂O)

Anhydrous Chromium(II)
Oxalate (CrC₂O₄)

Molar Mass 176.05 g/mol 140.02 g/mol [1]

Appearance Light green crystalline solid[1] -

Magnetic Moment (μ_eff) 4.65 B.M.[1] -

Table 2: Thermal Decomposition Data for Chromium(II) Oxalate Dihydrate
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Temperature
Range (°C)

Process
Theoretical
Weight Loss
(%)

Observed
Weight Loss
(%)

Product(s)

> 140 Dehydration 20.45 ~20%

Anhydrous

CrC₂O₄, H₂O (g)

[1]

> 320 Decomposition - -

Mixture of

chromium

oxides, CO (g),

CO₂ (g)[1]

Note: The observed weight loss values can vary slightly depending on the experimental

conditions such as heating rate and atmosphere.

Safety and Handling
Chromium(II) compounds are highly susceptible to oxidation by air and require careful handling

under inert atmosphere conditions. Additionally, chromium compounds, in general, should be

handled with care due to their potential toxicity.

General Safety Precautions:

Inert Atmosphere: All manipulations of chromium(II) compounds should be performed under

an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to prevent

oxidation.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or fumes.

Waste Disposal: Dispose of all chromium-containing waste according to institutional and

local regulations for hazardous waste.
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Handling Chromium(II) Compounds

Work in Glovebox or
Use Schlenk Line

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

Use Fume Hood

Perform Synthesis/
Manipulation

Store in Sealed Container
Under Inert Gas

Dispose of Waste as
Hazardous Material

Procedure Complete

Click to download full resolution via product page

Figure 2: Workflow for the safe handling of chromium(II) compounds.

Characterization
The synthesized chromium(II) oxalate dihydrate and its anhydrous form can be characterized

using several analytical techniques to confirm their identity and purity.
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Thermogravimetric Analysis (TGA): To determine the water content and the decomposition

temperature.

Infrared Spectroscopy (IR): To identify the characteristic vibrational modes of the oxalate

ligand and the presence or absence of water molecules.

Powder X-ray Diffraction (PXRD): To confirm the crystal structure of the compounds.[1]

Elemental Analysis: To determine the elemental composition of the synthesized products.[1]

This guide provides a foundational understanding for the successful preparation and handling

of anhydrous chromium(II) oxalate. Researchers are encouraged to consult the primary

literature for more detailed information and to adapt the procedures based on their specific

experimental setup and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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